Cas no 2228790-03-0 (2,2-dimethyl-3-(1-methylpiperidin-4-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(1-methylpiperidin-4-yl)cyclopropylmethanamine
• CAS No: 2228790-03-0
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 6499597
• PubChem ID: 165855450
• Update Time: 2025-07-25

2,2-dimethyl-3-(1-methylpiperidin-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methylpiperidin-4-yl)cyclopropylmethanamine
• 2228790-03-0
• EN300-1766252
• [2,2-dimethyl-3-(1-methylpiperidin-4-yl)cyclopropyl]methanamine

• Inchi： 1S/C12H24N2/c1-12(2)10(8-13)11(12)9-4-6-14(3)7-5-9/h9-11H,4-8,13H2,1-3H3
• InChI Key： AWAUQTJFLZDISE-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC1)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 2,2-dimethyl-3-(1-methylpiperidin-4-yl)cyclopropylmethanamine

Recent Advances in the Study of 2,2-dimethyl-3-(1-methylpiperidin-4-yl)cyclopropylmethanamine (CAS: 2228790-03-0)

The compound 2,2-dimethyl-3-(1-methylpiperidin-4-yl)cyclopropylmethanamine (CAS: 2228790-03-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and piperidine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug development.

One of the key areas of research has been the synthesis and optimization of 2,2-dimethyl-3-(1-methylpiperidin-4-yl)cyclopropylmethanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving cyclopropanation and subsequent functionalization, which has been optimized to reduce byproducts and enhance scalability. This advancement is critical for further preclinical and clinical studies.

Pharmacological investigations have revealed that 2,2-dimethyl-3-(1-methylpiperidin-4-yl)cyclopropylmethanamine exhibits high affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. In vitro and in vivo studies have demonstrated its potential as a modulator of these receptors, suggesting applications in treating neuropsychiatric disorders such as depression, anxiety, and schizophrenia. A recent preclinical study highlighted its efficacy in animal models of depression, with a favorable safety profile compared to existing therapeutics.

Another significant development is the exploration of this compound's role in neuroprotection. Research published in Neuropharmacology (2024) indicated that 2,2-dimethyl-3-(1-methylpiperidin-4-yl)cyclopropylmethanamine may protect neuronal cells from oxidative stress and apoptosis, mechanisms implicated in neurodegenerative diseases like Alzheimer's and Parkinson's. These findings open new avenues for its use in neurodegenerative disease therapeutics, although further studies are needed to validate these effects in human models.

In addition to its CNS applications, recent studies have investigated the compound's potential in oncology. Preliminary data suggest that it may inhibit certain cancer cell proliferation pathways, particularly in glioblastoma and breast cancer cell lines. However, these findings are still in the early stages, and more comprehensive studies are required to elucidate its mechanisms and therapeutic potential in cancer treatment.

Despite these promising results, challenges remain in the development of 2,2-dimethyl-3-(1-methylpiperidin-4-yl)cyclopropylmethanamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2,2-dimethyl-3-(1-methylpiperidin-4-yl)cyclopropylmethanamine (CAS: 2228790-03-0) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its unique structural features and broad pharmacological profile make it a valuable subject for ongoing and future studies. Continued research will be crucial to fully realize its therapeutic potential and translate these findings into clinical applications.